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Edaravone Clinical Trial Outcomes at a Glance

Trial

Condition Phase | Key Efficacy Key Safety S_tu?ly F_’opulation &
Outcomes Outcomes Limitations
Type
ALS Phase 3 Slowed ALSFRS-R Similar AE rates Restricted population:
RCT decline vs placebo (84% vs 84%); Early-stage ALS
(2017) [1] (difference: 2.49 lower SAEs (16% (disease duration <2
points, p=0.0013) at  vs 24%) and lower  years), specific
24 weeks [1]. withdrawals due to  functional criteria (all
AEs (1% vs 6%) vs  ALSFRS-R items =2
placebo [1]. points), 80% FVC,
within 48 hours of
symptom onset;
predominantly
Japanese cohort [1].
ALS Real- 27% lower risk of - Broader, US-based
World death (HR 0.73); 6- population:
(RWE) month longer Commercially insured
2022 [2] median survival patients; suggests

(29.5 vs 23.5

effectiveness beyond
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o Trial Key Efficacy Key Safety Study Population &
Condition Phase | .
Outcomes Outcomes Limitations
Type
months) vs matched strict trial criteria.
controls [2]. Exploratory analysis [2].
ALS Long- Slower functional - Combined analysis of
term decline (ALSFRS-R multiple trials; uses
Analysis change: -8.4 vs historical controls for
(Oral) [3] -14.1 points) and comparison [3].
longer survival
(3.8% vs 17.9%
mortality) vs PRO-
ACT historical
controls [3].
Acute Ischemic Phase 3 Higher odds of Generally mild Studies conducted
Stroke RCT & favorable 90-day AEs, comparable primarily in China;
(Edaravone Meta- functional outcome to controls; some different formulation
Dexborneol) Analysis (mRS 0-2; evidence of (combined with
[4] [5] OR=1.40) [4] [5]. reduced dexborneol) [4] [5].
Improved cognitive hemorrhagic
function and transformation [4]
reduced post-stroke  [5].
complications [4]
[5].
Ischemic Stroke Phase 2 No statistically Safe, with a Focused on patients
Post- RCT significant numerically lower with successful
Thrombectomy (2025) [6] improvement in 90- risk of certain recanalization after
(Edaravone day mRS 0-2 hemorrhages [6]. thrombectomy; did not
Dexborneol) (58.7% vs 52.1%, meet primary endpoint
p=0.29) [6]. [6].

Detailed Experimental Protocols

For the key trials cited, the methodologies were as follows:
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e Pivotal ALS Phase 3 Trial (2017): This was a randomized, double-blind, placebo-controlled,

parallel-group study conducted in Japan [1].

o Intervention: Intravenous edaravone (60 mg) or placebo for 6 cycles (24 weeks total). The first
cycle was 14 days of daily infusions, followed by 10 days of infusions per cycle in subsequent
cycles [1].

o Primary Endpoint: Change in the ALSFRS-R score from baseline to 24 weeks. Analysis used
the last observation carried forward (LOCF) method for missing data [1].

o Patient Selection: Used strict criteria from a prior post-hoc analysis. Key criteria included:
definite/probable ALS (revised El Escorial criteria), disease duration <2 years, =2 points on all
12 ALSFRS-R items, and forced vital capacity >80%. Patients also had to demonstrate a
defined rate of functional decline during a 12-week pre-treatment observation period [1].

¢ Real-World ALS Study (2022): This was a retrospective, propensity score-matched, comparative

effectiveness cohort study using US administrative claims data [2].

o Data Source: Optum's Clinformatics Data Mart database [2].

o Methodology: Patients with ALS treated with IV edaravone ("cases") were matched 1:1 with
“"controls" not treated with edaravone based on covariates like age, sex, region, pre-index
disease duration, riluzole use, and other clinical factors. The effect on all-cause mortality was
analyzed using shared frailty Cox regression [2].

Mechanism of Action and Workflow

The following diagram illustrates the putative neuroprotective signaling pathways of edaravene and the

workflow for generating real-world evidence, which supports the clinical trial findings.
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Interpretation of Evidence and Gaps

The data indicates a clear evolution in the validation of edaravone:

¢ From Restricted Trials to Broader Real-World Use: The initial approval was based on a tightly
defined ALS subpopulation, which limits direct extrapolation [1]. However, subsequent real-world
evidence suggests a survival benefit in a more general, predominantly riluzole-treated US cohort,
thus validating and extending the initial findings [2].

e Expansion into Other Indications: Research on a combination drug (edaravone dexborneol) shows
promise in acute ischemic stroke, demonstrating functional benefits in trials [4] [5]. However, a recent
phase Il trial showed that it did not significantly improve outcomes in stroke patients after successful
thrombectomy, indicating that the clinical context is critical [6].

¢ Limitations and Future Research: A small prospective study from India concluded that edaravone
did not stop or significantly slow disease progression in their cohort, highlighting potential regional or
population-specific differences and the need for more diverse, global RCTs to fully establish efficacy
across all populations [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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